(R)-5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine

• IUPAC Name: (1R)-5-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine
• InChI: InChI=1S/C10H12FN/c11-9-5-1-4-8-7(9)3-2-6-10(8)12/h1,4-5,10H,2-3,6,12H2/t10-/m1/s1
• InChI Key: YQYUGHNOJHWIJX-SNVBAGLBSA-N
• Canonical SMILES: C1CC(C2=C(C1)C(=CC=C2)F)N
• Isomeric SMILES: C1C[C@H](C2=C(C1)C(=CC=C2)F)N
• Molecular Formula: C10H12FN
• Molecular Weight: 165.21 g/mol

Description

(R)-5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine, also known as (R)-FTHA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of monoamine neurotransmitter reuptake inhibitors, which are widely used in the treatment of various neurological disorders.

Scientific Research Applications

Environmental and Health Applications

Research into amine-functionalized compounds, such as (R)-5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine, has primarily focused on environmental and health applications. These compounds have shown potential in various fields, including environmental remediation, pharmaceuticals, and materials science. Below are key findings from recent studies:

• PFAS Removal from Water

  Amine-containing sorbents have been identified as promising materials for the removal of perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water supplies. The effectiveness of these sorbents is attributed to electrostatic interactions, hydrophobic interactions, and the specific morphology of the sorbent materials. This approach offers a potential solution for controlling PFAS concentrations in municipal water and wastewater treatments at relatively low concentrations (Ateia et al., 2019).

• Cancer Chemotherapy

  The compound's derivatives, such as fluorinated pyrimidines, have been extensively studied for their use in cancer chemotherapy. 5-Fluorouracil (5-FU) and its derivatives are particularly noted for their effectiveness in the palliation of patients suffering from advanced cancer, with tumors of the breast and gastrointestinal tract showing the most responsiveness. This highlights the significant impact of fluorinated compounds in pharmaceutical applications, offering valuable insights into the therapeutic potentials of (R)-5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine derivatives (Heidelberger & Ansfield, 1963).

• Biophysical and Biomedical Applications

  The interactions of amines with ninhydrin, which forms a distinctive chromophore, have broad applications across various scientific disciplines. These interactions are crucial for detecting, isolating, and analyzing compounds of interest in agricultural, biomedical, and environmental sciences. The versatility and biocompatibility of amine-functionalized compounds further enhance their utility in biomedical applications, including diagnostics and therapeutic interventions (Friedman, 2004).

Advanced Materials and Chemical Synthesis

• Fluoropolymer Synthesis: The development of fluoropolymers, such as polytetrafluoroethylene (PTFE), relies on the synthesis and characterization of fluorinated compounds. These materials are renowned for their chemical inertness, hydrophobicity, and thermal stability, making them indispensable in a wide range of industrial applications, including coatings, lubricants, and textiles. The synthesis process of such materials often involves compounds with fluorine-containing functionalities, underscoring the importance of understanding and utilizing fluorinated amines (Puts, Crouse, & Améduri, 2019).